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Compound of Interest

Compound Name: 1-Hexadecanethiol

Cat. No.: B1214605

An In-depth Resource for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a thorough examination of 1-Hexadecanethiol, a long-chain
alkanethiol pivotal in various scientific and biomedical applications. From its fundamental
physicochemical properties to its critical role in the functionalization of nanoparticles for drug
delivery and the formation of self-assembled monolayers, this document serves as a
comprehensive resource for professionals in research and development.

Physicochemical Properties

1-Hexadecanethiol, also known as cetyl mercaptan, is a colorless liquid with a characteristic
unpleasant odor.[1][2] It is a combustible substance that is practically insoluble in water but
soluble in organic solvents such as ether and chloroform.[1][3] Below its melting point, it exists
as a white solid.[4]

Table 1: Physicochemical Properties of 1-Hexadecanethiol
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Property Value References
CAS Number 2917-26-2 [1]
Molecular Formula Ci6H34S [1]
Molecular Weight 258.51 g/mol [1]

Colorless liquid or white solid
Appearance [4]
(below 19 °C)

Odor Strong, unpleasant [4]

Melting Point 18-20 °C (64-68 °F) [1]

. ) 334 °C (633 °F) at 760 mmHg;
Boiling Point [1][5]
184-191 °C at 7 mmHg

Density 0.84-0.85 g/cm? at 20-25 °C [1][5]

) 102 °C (215.6 °F) - closed cup;
Flash Point [21[5]
135 °C (275 °F) - open cup

Refractive Index (n20/D) 1.462 [5]

- Insoluble in water; Soluble in
Solubility [11[3]
ether and chloroform

Vapor Pressure <0.1 hPa at 20 °C [6]
Vapor Density (air=1) 8.9 [2]
Synthesis

The primary synthetic route for 1-Hexadecanethiol involves the reaction of 1-
bromohexadecane with thiourea.[1] This nucleophilic substitution reaction is a common method
for the preparation of thiols from alkyl halides.
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A schematic of the synthesis of 1-Hexadecanethiol.

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 1-Hexadecanethiol.

Table 2: Spectral Data of 1-Hexadecanethiol

Spectrum Type Key Peaks/Signals References

Signals corresponding to the
terminal methyl group, the long

1H NMR (in CDCls) methylene chain, the [718]
methylene group adjacent to

the sulfur, and the thiol proton.

) Resonances for the carbons of
13C NMR (in CDCl5) . [7]
the hexadecyl chain.

o Characteristic peaks for C-H
FT-IR (liquid film) ) ) [7119]
stretching and S-H stretching.

Molecular ion peak and a
Mass Spectrometry (EI) fragmentation pattern typical of  [10][11]

long-chain alkanes.

Safety and Handling

1-Hexadecanethiol is a combustible liquid and should be handled with appropriate safety
precautions.[2] It is mildly irritating to the eyes, skin, and respiratory tract.[2] Upon combustion,
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it can decompose to produce toxic gases, including sulfur oxides.[2] It reacts violently with

strong oxidizing agents, acids, reducing agents, and metals.[2]

Table 3: Safety and Handling Information for 1-Hexadecanethiol

Aspect

Recommendation

References

Personal Protective Equipment

Safety goggles, chemical-
resistant gloves, and
respiratory protection in case

of inadequate ventilation.

[3112]

Handling

Use in a well-ventilated area.
Avoid contact with skin and
eyes. Do not eat, drink, or

smoke when using.

[2112]

Storage

Store in a cool, well-ventilated
area, separated from strong
oxidants, reducing agents,

metals, and acids.

[2]

Spill Response

Absorb spills with inert material
(e.g., sand, earth) and collect
in a sealable container for
disposal according to local

regulations.

[2]

Fire Fighting

Use foam, carbon dioxide, or
dry powder. Water jet is not

recommended.

[12]

Experimental Protocols and Applications

1-Hexadecanethiol is a cornerstone in nanotechnology and surface science, primarily due to

the strong affinity of its thiol group for noble metal surfaces, most notably gold.[1] This property

allows for the formation of stable, well-ordered self-assembled monolayers (SAMs).
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Formation of Self-Assembled Monolayers (SAMs) on
Gold Substrates

SAMs of 1-Hexadecanethiol on gold are widely used to create well-defined, hydrophobic

surfaces for various applications, including as model surfaces for studying wetting, adhesion,

and protein adsorption.

Experimental Protocol: Preparation of 1-Hexadecanethiol SAMs on Gold

Substrate Preparation: Use gold-coated substrates (e.g., silicon wafers or glass slides with a
thin layer of evaporated gold). Clean the substrates thoroughly, for instance, by using a
piranha solution (a mixture of sulfuric acid and hydrogen peroxide; extreme caution is
required), followed by rinsing with deionized water and ethanol, and drying under a stream of
nitrogen.

Thiol Solution Preparation: Prepare a dilute solution of 1-Hexadecanethiol (typically 1 mM)
in a suitable solvent, such as ethanol.[13]

Immersion and Self-Assembly: Immerse the cleaned gold substrate into the thiol solution.
The self-assembly process begins immediately. For the formation of a highly ordered
monolayer, an immersion time of 24-48 hours is recommended. To minimize oxidation, the
container can be backfilled with an inert gas like nitrogen.

Rinsing and Drying: After incubation, remove the substrate from the solution and rinse it
thoroughly with the solvent (e.g., ethanol) to remove non-chemisorbed molecules. Dry the
substrate with a stream of dry nitrogen.

Characterization: The quality of the SAM can be characterized by techniques such as
contact angle goniometry, ellipsometry, X-ray photoelectron spectroscopy (XPS), and atomic
force microscopy (AFM).
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Workflow for the formation of a 1-Hexadecanethiol SAM on a gold substrate.

Functionalization of Nanoparticles for Drug Delivery

The hydrophobic nature of the hexadecyl chain makes 1-Hexadecanethiol an effective ligand
for stabilizing nanoparticles in non-polar solvents and for creating hydrophobic nanoparticle
surfaces.[14] In the context of drug delivery, 1-Hexadecanethiol can be used in conjunction
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with other functional ligands to create amphiphilic coatings on nanoparticles, which can
influence their stability, drug-loading capacity, and cellular interactions.

Experimental Protocol: Functionalization of Gold Nanoparticles with 1-Hexadecanethiol for
Hydrophobic Drug Encapsulation

This protocol describes a ligand exchange method to modify citrate-stabilized gold
nanoparticles.

o Synthesis of Gold Nanopatrticles: Synthesize citrate-stabilized gold nanoparticles (AuNPs)
using a standard method, such as the Turkevich method.

e Ligand Exchange Solution: Prepare a solution of 1-Hexadecanethiol in a water-miscible
solvent like ethanol. For co-functionalization to enable drug attachment or improve
biocompatibility, a mixture of 1-Hexadecanethiol and a thiolated polyethylene glycol (PEG)
derivative (e.g., HS-PEG-COOH) can be used.[14]

o Functionalization Reaction: Add the thiol solution to the aqueous solution of citrate-stabilized
AuNPs with vigorous stirring. The thiol groups will displace the citrate ions on the gold
surface. The reaction is typically carried out at room temperature for several hours to
overnight.[14]

« Purification: Purify the functionalized nanoparticles from excess ligands and displaced citrate
by repeated centrifugation and resuspension in a suitable solvent.[15]

e Drug Loading: Hydrophobic drugs can be loaded into the hydrophobic layer created by the 1-
Hexadecanethiol molecules. This can be achieved by incubating the functionalized
nanoparticles with a solution of the drug, followed by purification to remove the unloaded
drug.

o Characterization: Characterize the functionalized, drug-loaded nanoparticles for size and
stability (Dynamic Light Scattering - DLS), surface charge (Zeta Potential), drug loading
efficiency (e.g., UV-Vis spectroscopy or HPLC), and morphology (Transmission Electron
Microscopy - TEM).[7]
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Workflow for the functionalization of gold nanoparticles for drug delivery.

Influence on Cellular Interactions and Signaling
Pathways

1-Hexadecanethiol itself is not known to directly interact with specific biological signaling
pathways. Instead, its primary role in a biological context is to modulate the surface properties
of nanoparticles, which in turn significantly influences how these nanoparticles interact with
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cells. The hydrophobic surface created by a 1-Hexadecanethiol coating can affect cellular
uptake mechanisms and subsequent intracellular trafficking, which can have downstream
effects on various cellular signaling cascades.

The interaction of nanopatrticles with cells is a complex process influenced by factors such as
size, shape, and surface chemistry.[16] The hydrophobicity imparted by 1-Hexadecanethiol
can enhance the affinity of nanoparticles for the lipid bilayer of the cell membrane, potentially
leading to increased cellular uptake.[3]

Cellular Uptake Mechanisms:

» Clathrin-Mediated Endocytosis: A common pathway for the internalization of nanopatrticles.[5]

o Caveolae-Mediated Endocytosis: Often associated with smaller nanoparticles.[17]

» Macropinocytosis: A non-specific mechanism for the uptake of larger particles and
extracellular fluid.[5]

The specific uptake pathway can be influenced by the overall surface properties of the
functionalized nanoparticle. For instance, a purely hydrophobic surface might lead to non-
specific interactions and aggregation, whereas a mixed monolayer incorporating hydrophilic
polymers like PEG can create "stealth" nanoparticles that evade the immune system and
exhibit more controlled cellular interactions.[18]
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Influence of 1-Hexadecanethiol coating on nanoparticle-cell interactions.

By controlling the surface hydrophobicity with 1-Hexadecanethiol, researchers can tune the
interaction of nanoparticles with cells, which is a critical aspect of designing effective drug
delivery systems and other nanomedicines. The choice of nanoparticle coating can ultimately
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determine the intracellular fate of the payload and its potential to interact with and modulate

cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Hexadecanethiol (CAS 2917-26-2): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214605#1-hexadecanethiol-cas-number-2917-26-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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